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Compound of Interest

Compound Name: 2,5-Diaminotoluene sulfate
CAS No.: 615-50-9
Cat. No.: B150880
Get Quote
. J

This technical guide provides an in-depth overview of the chemical properties of 2,5-
diaminotoluene sulfate, with a focus on its molecular characteristics. This document is
intended for researchers, scientists, and professionals in drug development and chemical
manufacturing who require detailed information on this compound.

Chemical Identity and Properties

2,5-Diaminotoluene sulfate is an organic sulfate salt.[1][2] It is formed when 2,5-
diaminotoluene is combined with one molar equivalent of sulfuric acid.[1][2] This compound
typically appears as a light tan to light purple or grey-to-white powder.[2][3][4] It serves as a
primary intermediate in the formulation of various permanent hair dyes.[1][3][5]

The molecular formula and weight of 2,5-diaminotoluene sulfate are summarized in the table
below for easy reference.
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Parameter Value Source
Molecular Formula C7H12N204S [B161[7181[9]
Alternate Molecular Formula C7H10N2.H2S04 [2]
Molecular Weight 220.25 g/mol [21[51[7]

Applications and Mechanisms

The primary application of 2,5-diaminotoluene sulfate is as an ingredient in permanent hair
coloring products.[3][5] In this context, it functions as an oxidative hair dye intermediate. The
process involves a chemical reaction with an oxidizing agent, typically hydrogen peroxide, and
other coupler compounds to form colorants that penetrate the hair shaft, resulting in a change
of hair color.[5]

The following diagram illustrates the simplified workflow of the chemical reaction in permanent
hair dyeing involving 2,5-diaminotoluene sulfate.
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Caption: Simplified workflow of the oxidative hair dyeing process.

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of 2,5-diaminotoluene sulfate
are not extensively detailed in the provided search results. However, based on the information
available, certain analytical techniques are referenced.
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The purity of 2,5-diaminotoluene sulfate is often determined using High-Performance Liquid
Chromatography (HPLC). Commercial specifications for this chemical typically require a
minimum purity of 99%.[5][7]

A general workflow for purity analysis by HPLC would involve:

o Standard Preparation: A standard solution of 2,5-diaminotoluene sulfate with a known
concentration is prepared in a suitable solvent.

o Sample Preparation: A sample of the batch to be tested is accurately weighed and dissolved
in the same solvent to a known concentration.

» Chromatographic Separation: Both the standard and sample solutions are injected into an
HPLC system equipped with an appropriate column (e.g., a C18 reversed-phase column). A
mobile phase is used to separate the components of the sample.

o Detection: A detector, typically a UV detector, is used to measure the absorbance of the
eluting components.

o Quantification: The purity of the sample is calculated by comparing the peak area of the 2,5-
diaminotoluene sulfate in the sample chromatogram to the peak area of the standard.

The following diagram outlines a logical workflow for the quality control of 2,5-diaminotoluene
sulfate.
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Caption: A logical workflow for the synthesis and quality control of 2,5-diaminotoluene sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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